Cas no 73557-60-5 (Benzene, 1,2,3-tribromo-5-methoxy-)

• Product Name: Benzene, 1,2,3-tribromo-5-methoxy-
• CAS No: 73557-60-5
• MF: C₇H₅Br₃O
• MW: 344.825999975204
• CID: 1761555
• Update Time: 2025-06-13

Benzene, 1,2,3-tribromo-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,3-tribromo-5-methoxy-
• 1,2,3-tribromo-5-methoxybenzene

• Inchi： 1S/C7H5Br3O/c1-11-4-2-5(8)7(10)6(9)3-4/h2-3H,1H3
• InChI Key： GYJIGWYVFCEFTM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=CC(Br)=C1Br

Experimental Properties

• Density: 2.2119 (rough estimate)
• Melting Point: 93.3°C
• Boiling Point: 303°C (rough estimate)
• Refractive Index: 1.5580 (estimate)

Additional information on Benzene, 1,2,3-tribromo-5-methoxy-

Benzene, 1,2,3-tribromo-5-methoxy- (CAS No. 73557-60-5): A Comprehensive Overview in Modern Chemical Research

Benzene, 1,2,3-tribromo-5-methoxy-, identified by its CAS number 73557-60-5, is a brominated aromatic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its bromine and methoxy substituents on a benzene ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a subject of interest for potential applications in medicinal chemistry.

The structural motif of Benzene, 1,2,3-tribromo-5-methoxy- consists of a benzene core substituted with three bromine atoms at the 1, 2, and 3 positions, along with a methoxy group at the 5 position. This specific arrangement imparts distinct reactivity and electronic characteristics to the molecule. The presence of multiple bromine atoms enhances its utility as a building block in cross-coupling reactions, particularly in Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated aromatic compounds due to their role as key intermediates in the development of novel therapeutic agents. The brominated structure of Benzene, 1,2,3-tribromo-5-methoxy- makes it a promising candidate for further functionalization to produce bioactive molecules. Researchers have been exploring its potential in designing inhibitors for various enzymes and receptors involved in metabolic pathways and signal transduction.

One of the most compelling aspects of Benzene, 1,2,3-tribromo-5-methoxy- is its versatility in synthetic transformations. The bromine atoms serve as excellent handles for palladium-catalyzed reactions, allowing for the introduction of diverse functional groups at specific positions on the benzene ring. This flexibility has enabled chemists to construct intricate molecular architectures with high precision. For instance, recent studies have demonstrated its utility in generating substituted biphenyl derivatives through regioselective coupling reactions.

The methoxy group in Benzene, 1,2,3-tribromo-5-methoxy- also contributes to its reactivity by influencing the electronic distribution across the molecule. This feature has been exploited in designing molecules with enhanced binding affinity to biological targets. In particular, researchers have investigated its potential as a scaffold for developing kinase inhibitors and other small-molecule drugs that modulate protein-protein interactions.

Advances in computational chemistry have further enhanced our understanding of the properties of Benzene, 1,2,3-tribromo-5-methoxy-. Molecular modeling studies have provided insights into its interaction with biological targets at an atomic level. These studies have not only helped in rationalizing its reactivity but also guided the design of more effective derivatives with improved pharmacological profiles.

In addition to its synthetic utility, Benzene, 1,2,3-tribromo-5-methoxy- has been studied for its potential applications in materials science. The brominated aromatic structure can be incorporated into polymers and organic electronic materials to enhance their thermal stability and electronic properties. Such materials are increasingly relevant in the development of next-generation electronic devices and sensors.

The synthesis of Benzene, 1,2,3-tribromo-5-methoxy- typically involves bromination and methylation reactions on a benzene precursor. Recent improvements in synthetic methodologies have made these processes more efficient and environmentally friendly. Catalytic methods have been developed to minimize waste and reduce reaction times while maintaining high yields. These advancements align with the growing emphasis on sustainable chemistry practices.

Electrochemical methods have also emerged as a promising alternative for synthesizing halogenated aromatic compounds like Benzene, 1,2,3-tribromo-5-methoxy-. These approaches offer advantages such as milder reaction conditions and reduced reliance on hazardous reagents. Electrochemical bromination has been particularly effective in generating polybrominated benzenes with high regioselectivity.

The biological activity of derivatives of Benzene, 1,2,3-tribromo-5-methoxy- has been extensively studied in recent years. Researchers have synthesized various analogs and evaluated their efficacy against different disease targets. Some derivatives have shown promising results in preclinical studies as inhibitors of cancer-related enzymes and inflammatory pathways. These findings highlight the potential of this compound as a lead molecule for drug discovery programs.

The development of new analytical techniques has also contributed to our understanding of Benzene, 1,2,3-tribromo-5-methoxy-. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are particularly valuable tools for characterizing complex derivatives and studying their interactions with biological targets. These techniques provide detailed structural information that is crucial for optimizing drug candidates.

In conclusion,Benzene,1,2,3-tribromo-5-methoxy- (CAS No.< strong >73557-< strong >60 strong>-< strong >5 strong>) remains a fascinating compound with diverse applications across chemical research and pharmaceutical development.
The combination of its unique structural features,
synthetic versatility,
and potential biological activity makes it an indispensable tool for chemists exploring new frontiers in medicinal chemistry.
As research continues to uncover new applications
and methodologies related to this compound,
its importance is likely to grow even further.